Cas no 2067-65-4 (3,4-seco-lupa-4(24),20(29)-dien-3-oic acid)

2067-65-4 structure
Product name:3,4-seco-lupa-4(24),20(29)-dien-3-oic acid
CAS No:2067-65-4
MF:C30H48O2
MW:440.700929641724
CID:2046930
3,4-seco-lupa-4(24),20(29)-dien-3-oic acid Chemical and Physical Properties
Names and Identifiers
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- 3,4-seco-lupa-4(24),20(29)-dien-3-oic acid
- canaric acid
- canarsaeure
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- Inchi: InChI=1S/C30H48O2/c1-19(2)21-11-14-27(5)17-18-29(7)23(26(21)27)9-10-24-28(6,15-13-25(31)32)22(20(3)4)12-16-30(24,29)8/h21-24,26H,1,3,9-18H2,2,4-8H3,(H,31,32)
- InChI Key: QQMJMPCYCIGUQX-UHFFFAOYSA-N
- SMILES: CC(=C)C1CCC2(C)CCC3(C)C(CCC4C(C)(CCC(O)=O)C(CCC34C)C(C)=C)C12
Computed Properties
- Exact Mass: 440.365
- Monoisotopic Mass: 440.365
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 32
- Rotatable Bond Count: 5
- Complexity: 812
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3A^2
3,4-seco-lupa-4(24),20(29)-dien-3-oic acid Related Literature
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Nicolás Montenegro-Pohlhammer,Rodrigo Urzúa-Leiva,Dayán Páez-Hernández,Gloria Cárdenas-Jirón Dalton Trans., 2019,48, 8418-8426
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Tatsuya Kameyama,Ken-ichi Okazaki,Katsuhiko Takagi Phys. Chem. Chem. Phys., 2009,11, 5369-5376
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Yuecheng Zhang,Wenge Huo,Hong-Yu Zhang,Jiquan Zhao RSC Adv., 2017,7, 47261-47270
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